Cas no 158902-33-1 (Pyridine,2-cyclopropyl-4-methyl-, 1-oxide)

• Product Name: Pyridine,2-cyclopropyl-4-methyl-, 1-oxide
• CAS No: 158902-33-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 109037
• PubChem ID: 15767271
• Update Time: 2025-04-18

Pyridine,2-cyclopropyl-4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-cyclopropyl-4-methyl-, 1-oxide
• Pyridine, 2-cyclopropyl-4-methyl-, 1-oxide (9CI)
• 158902-33-1
• 2-cyclopropyl-4-methyl-1-oxidopyridin-1-ium
• SCHEMBL8953738

• Inchi： 1S/C9H11NO/c1-7-4-5-10(11)9(6-7)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key： LNSSNMBSRZJBRR-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C)=CC=1C1CC1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94